Cas no 128903-23-1 (Methyl 3-(3-sec-Butyl)urea-2,2-butenoate)

• Product Name: Methyl 3-(3-sec-Butyl)urea-2,2-butenoate
• CAS No: 128903-23-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5558873
• Update Time: 2025-08-01

Methyl 3-(3-sec-Butyl)urea-2,2-butenoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[[[(1-methylpropyl)amino]carbonyl]amino]-, methyl ester
• Methyl 3-(3-sec-Butyl)urea-2,2-butenoate

• Inchi： 1S/C10H18N2O3/c1-5-7(2)11-10(14)12-8(3)6-9(13)15-4/h6-7H,5H2,1-4H3,(H2,11,12,14)
• InChI Key： ZCTKFZUCNZVYPK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=C(NC(NC(C)CC)=O)C

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±32.0 °C(Predicted)
• pka: 10.58±0.46(Predicted)

Additional information on Methyl 3-(3-sec-Butyl)urea-2,2-butenoate

Comprehensive Overview of Methyl 3-(3-sec-Butyl)urea-2,2-butenoate (CAS No. 128903-23-1): Properties, Applications, and Industry Insights

Methyl 3-(3-sec-Butyl)urea-2,2-butenoate (CAS No. 128903-23-1) is a specialized organic compound with a unique molecular structure that combines a urea moiety with a butenoate ester group. This hybrid structure endows the compound with versatile chemical properties, making it valuable in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis. The sec-butyl substituent further enhances its lipophilicity, which is critical for applications requiring controlled solubility or bioavailability.

In recent years, the demand for functionalized ureas and α,β-unsaturated esters has surged due to their role in drug discovery and sustainable agriculture. Researchers frequently search for "Methyl 3-(3-sec-Butyl)urea-2,2-butenoate synthesis" or "CAS 128903-23-1 applications," reflecting growing interest in its synthetic pathways and industrial uses. The compound’s ability to act as a Michael acceptor in organic reactions also aligns with trends in green chemistry, where efficient coupling reactions minimize waste.

From a technical perspective, Methyl 3-(3-sec-Butyl)urea-2,2-butenoate exhibits moderate stability under ambient conditions but requires storage in inert environments to prevent hydrolysis of the ester group. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in academic forums. Its molecular weight (C₁₀H₁₈N₂O₃) and logP value (~2.1) are frequently cited in pharmacokinetic studies, particularly in optimizing drug delivery systems.

The agrochemical sector leverages this compound as a precursor for crop protection agents, capitalizing on its urea segment’s hydrogen-bonding capacity to target specific enzymes in pests. Meanwhile, material scientists explore its potential in polymeric coatings, where the butenoate group facilitates cross-linking reactions. Such interdisciplinary applications underscore its relevance in answering search queries like "urea derivatives in smart materials" or "CAS 128903-23-1 safety data."

Regulatory compliance and handling guidelines for Methyl 3-(3-sec-Butyl)urea-2,2-butenoate adhere to global standards such as REACH and OSHA. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, a point emphasized in safety datasheets. Environmental persistence studies indicate moderate biodegradability, aligning with industry shifts toward eco-friendly chemicals—a hot topic in ESG (Environmental, Social, and Governance) reporting.

Innovation pipelines continue to explore derivatives of CAS 128903-23-1, particularly in bioconjugation and prodrug design. Recent patents highlight its utility in creating pH-sensitive drug carriers, addressing search trends like "urea-based prodrugs" or "targeted release systems." As synthetic methodologies evolve—especially microwave-assisted and catalytic processes—the compound’s accessibility for R&D is expected to expand, further driving its adoption across sectors.

In summary, Methyl 3-(3-sec-Butyl)urea-2,2-butenoate represents a nexus of innovation in chemistry and applied sciences. Its dual functionality as a hydrogen-bond donor (via urea) and electrophilic scaffold (via butenoate) positions it as a keystone in developing next-generation therapeutics and materials. For researchers and manufacturers alike, understanding its properties and applications is essential to leveraging its full potential in a competitive, sustainability-driven market.